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Compound of Interest

Compound Name: 2,3-Pinanediol

CAS No.: 53404-49-2

Cat. No.: B1214191

Get Quote

An In-Depth Technical Guide to (1S,2S,3R,5S)-(+)-2,3-Pinanediol: Properties, Applications,

and Protocols

Introduction
(1S,2S,3R,5S)-(+)-2,3-Pinanediol is a crystalline, chiral bicyclic diol that has established itself

as a cornerstone in the field of asymmetric synthesis.[1][2] Derived from the abundant natural

monoterpene α-pinene, its rigid, well-defined stereochemical structure makes it an invaluable

tool for chemists, particularly in the pharmaceutical and fine chemical industries.[1][3] This

guide provides a comprehensive overview of its chemical properties, core applications as a

chiral auxiliary, and detailed experimental protocols for its use, tailored for researchers,

scientists, and professionals in drug development. Its primary utility lies in its function as a

chiral building block, directing the stereochemical outcome of reactions to produce

enantiomerically pure compounds, a critical requirement for therapeutic efficacy and safety in

modern pharmaceuticals.[4]
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Precise identification is paramount for ensuring the stereochemical integrity of starting

materials in sensitive asymmetric syntheses. (1S,2S,3R,5S)-(+)-2,3-Pinanediol is a distinct

stereoisomer with the dextrorotatory (+) optical activity.

IUPAC Name: (1S,2S,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol[2]

Synonyms: (+)-Pinanediol, D-2,3-Pinanediol, (+)-2-Hydroxyisopinocampheol[2][5]

CAS Number: 18680-27-8[1][6]

Molecular Formula: C₁₀H₁₈O₂[2][5]

Molecular Weight: 170.25 g/mol [2][7]

The rigid bicyclo[3.1.1]heptane skeleton provides a sterically hindered environment, which is

fundamental to its ability to induce high levels of stereoselectivity in chemical transformations.

Physicochemical Properties
The physical and chemical properties of (1S,2S,3R,5S)-(+)-2,3-Pinanediol are summarized in

the table below. It typically appears as a white to light beige or yellow crystalline powder or

solid at room temperature.[1][5]
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Property Value Source(s)

Appearance
White to light beige/yellow

crystalline powder
[1]

Melting Point 53-59 °C [1][8]

Specific Rotation
+8.0° to +11.0° (c=6.5,

toluene)
[8]

Boiling Point ~263.7 °C (estimated) [9]

Solubility

Good solubility in organic

solvents like toluene,

chloroform, and methanol.

[1][8]

Purity (GC) Typically ≥98.0% [2]

Flash Point >110 °C (>230 °F) [9]

Core Application: A Chiral Auxiliary in Asymmetric
Synthesis
The most significant application of (+)-Pinanediol is as a chiral auxiliary, a temporary functional

group that directs the stereoselective formation of a new chiral center in a substrate.[3][4] Its

rigid bicyclic structure effectively shields one face of a reactive center, forcing incoming

reagents to attack from the less sterically hindered face, thereby achieving high

diastereoselectivity.

Synthesis of Chiral Boronic Esters: The Matteson
Homologation
A classic and powerful application is in the stereocontrolled synthesis of chiral boronic esters,

which are versatile intermediates for creating carbon-carbon and carbon-heteroatom bonds.

The Matteson homologation reaction is a prime example where (+)-Pinanediol is used to

generate α-halo boronic esters with exceptional enantiomeric purity. These intermediates can

then be transformed into a wide array of chiral compounds, including α-amino acids.[10]
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The general workflow involves the reaction of a boronic acid with (+)-Pinanediol to form a

pinanediol boronic ester. This ester then undergoes homologation. The pinanediol auxiliary is

later removed under mild conditions, yielding the desired chiral product.

Step 1: Chiral Ester Formation

Step 2: Matteson Homologation

Step 3: Elaboration & Cleavage

Boronic Acid
(R-B(OH)₂)

Pinanediol Boronic Ester

 Dehydration 

(+)-Pinanediol

α-Halo Boronic Ester
(High d.e.)

 Reaction at α-carbon 

Base
(e.g., LiTMP)

Dihalomethane
(e.g., CH₂Cl₂)

Desired Chiral Product
(e.g., Chiral Alcohol)

 Sₙ2 Displacement 

Nucleophile
(e.g., R'MgBr)

Cleavage of Auxiliary

Click to download full resolution via product page

Caption: General workflow for Matteson homologation using (+)-pinanediol.
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Key Pharmaceutical Application: Synthesis of
Bortezomib
The industrial and pharmaceutical relevance of (+)-Pinanediol is underscored by its role as a

critical intermediate in the synthesis of Bortezomib.[1] Bortezomib is a proteasome inhibitor

used in the treatment of multiple myeloma.[1] The precise stereochemistry of the boronic acid

moiety in Bortezomib is essential for its therapeutic activity, and this stereocenter is established

using (+)-pinanediol as the chiral auxiliary.

The logical relationship for its application in asymmetric synthesis can be visualized as follows:

Chiral Source Chemical Transformation Outcome

(1S,2S,3R,5S)-(+)-2,3-Pinanediol Reaction with Prochiral Substrate
(e.g., Boronic Acid Derivative) Formation of Diastereomeric Intermediate Stereoselective Reaction

  High Facial Selectivity  
Cleavage of Auxiliary

Enantiomerically Enriched
Final Product

(e.g., Bortezomib intermediate)

Click to download full resolution via product page

Caption: Role of (+)-Pinanediol in an asymmetric synthesis pathway.

Experimental Protocol: Preparation of a Pinanediol
Boronate Ester
This protocol describes a representative procedure for the formation of a boronate ester from a

boronic acid and (+)-pinanediol, a foundational step for subsequent asymmetric

transformations.

Objective: To synthesize a (1S,2S,3R,5S)-(+)-2,3-Pinanediol-derived boronic ester.

Materials:

Aryl or alkyl boronic acid (1.0 eq)

(1S,2S,3R,5S)-(+)-2,3-Pinanediol (1.1 eq)
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Anhydrous solvent (e.g., Toluene or THF)

Magnesium sulfate (anhydrous)

Round-bottom flask equipped with a magnetic stirrer and Dean-Stark apparatus (if using

toluene) or molecular sieves (if using THF)

Inert atmosphere (Nitrogen or Argon)

Procedure:

Setup: Assemble the reaction flask under an inert atmosphere. This is crucial as boronic

acids can be sensitive to oxidative degradation.

Charging the Flask: To the flask, add the boronic acid (1.0 eq), (1S,2S,3R,5S)-(+)-2,3-
Pinanediol (1.1 eq), and the anhydrous solvent. The slight excess of the diol ensures

complete conversion of the boronic acid.

Azeotropic Removal of Water (Toluene): If using toluene, heat the mixture to reflux. Water, a

byproduct of the esterification, is removed azeotropically and collected in the Dean-Stark

trap. The reaction is typically complete when no more water is collected.

Dehydration (THF): If using THF, add activated molecular sieves to the flask to sequester the

water formed during the reaction. Stir at room temperature or with gentle heating until the

reaction is complete, as monitored by TLC or GC-MS.

Workup: Once the reaction is complete, cool the mixture to room temperature. Filter off the

drying agent (magnesium sulfate or molecular sieves).

Isolation: Remove the solvent from the filtrate under reduced pressure using a rotary

evaporator. The resulting crude pinanediol boronic ester is often of sufficient purity for the

next step. If necessary, it can be purified by column chromatography on silica gel.

Self-Validation: The success of the protocol is validated by spectroscopic analysis (e.g., ¹H and

¹¹B NMR) of the product, which will show characteristic shifts confirming the formation of the B-

O-C bonds of the pinanediol ester and the disappearance of the B(OH)₂ signal.
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Safety, Handling, and Storage
While (1S,2S,3R,5S)-(+)-2,3-Pinanediol has low acute toxicity, standard laboratory safety

practices are required.[11]

Handling: Avoid prolonged skin contact or inhalation, as it may cause mild irritation.[11]

Standard personal protective equipment (gloves, safety glasses, lab coat) should be worn.

Storage: Store in tightly sealed containers in a cool, dry, and well-ventilated area.[11] It is

recommended to keep it refrigerated (0-10 °C).[2]

Incompatibilities: Keep away from strong acids, bases, and oxidizing agents to prevent

decomposition.[11]

Conclusion
(1S,2S,3R,5S)-(+)-2,3-Pinanediol is a powerful and versatile chiral auxiliary that provides an

effective and reliable pathway to a multitude of enantiomerically enriched molecules. Its

efficacy is rooted in its rigid, C₂-symmetric structure derived from a readily available natural

product. From its foundational role in the Matteson homologation to its critical application in the

synthesis of life-saving drugs like Bortezomib, (+)-pinanediol continues to be an indispensable

tool for synthetic chemists aiming to control stereochemistry with precision and predictability.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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